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Compound of Interest

Compound Name: Azido-PEG3-SS-NHS

Cat. No.: B12415509 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The heterobifunctional crosslinker, Azido-PEG3-SS-NHS, is a valuable tool in bioconjugation,

particularly for the development of antibody-drug conjugates (ADCs) and other targeted

therapeutics. Its unique structure, featuring a terminal azide for "click" chemistry, a polyethylene

glycol (PEG) spacer for enhanced solubility, a cleavable disulfide bond for controlled release,

and an N-hydroxysuccinimide (NHS) ester for amine reactivity, necessitates precise

characterization to ensure the quality and efficacy of the final conjugate. Mass spectrometry

(MS) stands as a cornerstone technique for the comprehensive analysis of this linker and its

conjugates.

This guide provides a comparative overview of the mass spectrometric characterization of

Azido-PEG3-SS-NHS, offering insights into expected data, experimental protocols, and

comparisons with alternative linkers.

Data Presentation: Expected Mass Spectrometry
Data
The characterization of Azido-PEG3-SS-NHS by mass spectrometry primarily involves

confirming its molecular weight and identifying its characteristic fragmentation patterns.
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Analysis
Expected m/z (Monoisotopic

Mass)
Notes

Intact Mass (as sodium

adduct)
459.10

The molecular weight of Azido-

PEG3-SS-NHS is 436.11 g/mol

. In electrospray ionization

(ESI), it is commonly observed

as a sodium adduct ([M+Na]⁺).

**Major Fragment 1 (Loss of

N₂) **
408.11

A characteristic fragmentation

of azide-containing

compounds is the loss of

nitrogen gas (N₂),

corresponding to a mass

difference of 28 Da.

Major Fragment 2 (Cleavage of

Disulfide Bond)
Varies

Under reducing conditions or

certain MS fragmentation

techniques (e.g., CID, ETD),

the disulfide bond can be

cleaved, yielding fragments

corresponding to the azide-

PEG3-thiol and the NHS-ester-

containing thiol portions.

Major Fragment 3 (Hydrolysis

of NHS Ester)
322.12

The NHS ester is susceptible

to hydrolysis, resulting in a

carboxylic acid. This can be

observed as a separate peak

or as a fragment.

Mandatory Visualization
Chemical Structure of Azido-PEG3-SS-NHS
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Caption: Structure of Azido-PEG3-SS-NHS linker.

Mass Spectrometry Fragmentation Pathway
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Caption: Fragmentation of Azido-PEG3-SS-NHS in MS.

Comparison with Alternative Linkers
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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